Cas no 1807106-30-4 (Ethyl 4-(chloromethyl)-3-(difluoromethyl)-2-methoxypyridine-6-acetate)
Ethyl 4-(chloromethyl)-3-(difluoromethyl)-2-methoxypyridine-6-acetate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 4-(chloromethyl)-3-(difluoromethyl)-2-methoxypyridine-6-acetate
-
- Inchi: 1S/C12H14ClF2NO3/c1-3-19-9(17)5-8-4-7(6-13)10(11(14)15)12(16-8)18-2/h4,11H,3,5-6H2,1-2H3
- InChI Key: YWSPKDAGSAFUPV-UHFFFAOYSA-N
- SMILES: ClCC1=CC(CC(=O)OCC)=NC(=C1C(F)F)OC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 7
- Complexity: 294
- XLogP3: 2.4
- Topological Polar Surface Area: 48.4
Ethyl 4-(chloromethyl)-3-(difluoromethyl)-2-methoxypyridine-6-acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029019034-250mg |
Ethyl 4-(chloromethyl)-3-(difluoromethyl)-2-methoxypyridine-6-acetate |
1807106-30-4 | 95% | 250mg |
$1,078.00 | 2022-03-31 | |
| Alichem | A029019034-500mg |
Ethyl 4-(chloromethyl)-3-(difluoromethyl)-2-methoxypyridine-6-acetate |
1807106-30-4 | 95% | 500mg |
$1,802.95 | 2022-03-31 | |
| Alichem | A029019034-1g |
Ethyl 4-(chloromethyl)-3-(difluoromethyl)-2-methoxypyridine-6-acetate |
1807106-30-4 | 95% | 1g |
$2,866.05 | 2022-03-31 |
Ethyl 4-(chloromethyl)-3-(difluoromethyl)-2-methoxypyridine-6-acetate Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
Additional information on Ethyl 4-(chloromethyl)-3-(difluoromethyl)-2-methoxypyridine-6-acetate
Ethyl 4-(chloromethyl)-3-(difluoromethyl)-2-methoxypyridine-6-acetate (CAS No. 1807106-30-4): A Comprehensive Overview
Ethyl 4-(chloromethyl)-3-(
The structural features of Ethyl 4-(chloromethyl)-3-(difluoromethyl)-2-methoxypyridine-6-acetate contribute to its unique chemical properties and potential biological functions. The chloromethyl group, for instance, is known to be highly reactive and can participate in various chemical transformations, such as nucleophilic addition reactions, which are crucial in the synthesis of more complex molecules. On the other hand, the
In recent years, there has been a growing interest in developing novel therapeutic agents based on pyridine derivatives. Pyridine-based compounds have shown remarkable efficacy in treating a wide range of diseases, including cancer, infectious diseases, and neurological disorders. Ethyl 4-(chloromethyl)-3-(difluoromethyl)-2-methoxypyridine-6-acetate is no exception and has been the subject of several research studies aimed at uncovering its potential pharmacological applications.
One of the most compelling aspects of Ethyl 4-(chloromethyl)-3-(difluoromethyl)-2-methoxypyridine-6-acetate is its potential as a building block for more complex drug molecules. The reactive nature of the chloromethyl group allows for easy incorporation into larger scaffolds through various synthetic pathways. This property is particularly valuable in drug discovery pipelines where rapid and efficient synthesis of analogues is essential. Additionally, the presence of the
The acetic ester moiety in Ethyl 4-(chloromethyl)-3-(difluoromethyl)-2-methoxypyridine-6-acetate also plays a critical role in its chemical behavior. Ester groups are known to be versatile functional units that can be hydrolyzed or converted into other functional groups under specific conditions. This flexibility makes it possible to modify the compound further to suit different pharmacological needs. For example, hydrolysis of the ester group could yield a corresponding carboxylic acid derivative, which might exhibit different biological activities compared to the parent compound.
In terms of biological activity, preliminary studies on Ethyl 4-(chloromethyl)-3-(difluoromethyl)-2-methoxypyridine-6-acetate have suggested potential applications in several therapeutic areas. The compound's structural similarity to known bioactive molecules has prompted researchers to investigate its interaction with various biological targets. For instance, it has been hypothesized that this compound might interfere with key enzymatic pathways involved in cancer cell proliferation or inflammation.
The role of fluorinated compounds in medicinal chemistry cannot be overstated. Fluoro substituents are frequently incorporated into drug molecules due to their ability to modulate physicochemical properties such as lipophilicity, solubility, and metabolic stability. The presence of two fluorine atoms in Ethyl 4-(chloromethyl)-3-(difluoromethyl)-2-methoxypyridine-6-acetate is likely to contribute to these desirable properties, making it an attractive candidate for further development.
Synthetic methodologies for preparing Ethyl 4-(chloromethyl)-3-(difluoromethyl)-2-methoxypyridine-6-acetate have also been explored in recent literature. One common approach involves the reaction of 2-methoxypyridine-6-carboxylic acid with chloroacetaldehyde under appropriate conditions. This reaction typically proceeds via nucleophilic addition followed by elimination steps, yielding the desired product in good yields. Alternative synthetic routes may involve different starting materials or catalysts that could improve efficiency or selectivity.
The importance of understanding the synthetic pathways for such compounds cannot be emphasized enough. Efficient and scalable synthesis is crucial for moving from laboratory-scale research to industrial production. Researchers have also focused on developing greener synthetic methods that minimize waste and reduce environmental impact. These efforts are part of a broader movement towards sustainable chemistry practices.
In conclusion, Ethyl 4-(chloromethyl)-3-(difluoromethyl)-2-methoxypyridine-6-acetate (CAS No. 1807106-30-4) is a versatile and promising compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it an attractive candidate for further exploration, particularly as a building block for more complex therapeutic agents. As research continues to uncover new applications for this molecule, it is likely that Ethyl 4-(chloromethyl)-3-(difluoromethyl)-2-methoxypyridine-6-acetate will play an increasingly important role in the discovery and development of novel drugs.
1807106-30-4 (Ethyl 4-(chloromethyl)-3-(difluoromethyl)-2-methoxypyridine-6-acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)